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Commonly Used Amines in Gas Treating

The table below summarizes the key amines used in industrial gas sweetening processes [1]:

Amine Name Type
Typical
Concentration in
Aqueous Solution

Key Characteristics &
Applications

Monoethanolamine
(MEA)

Primary ~20% (for H2S &

CO2)

Highly reactive, fast reaction rate;

can be corrosive and has high
regeneration energy requirements

[1].

Diethanolamine (DEA) Secondary 25-35% Similar reactivity to MEA; commonly

used in refineries for treating liquid
hydrocarbons like LPG [1].

Methyldiethanolamine
(MDEA)

Tertiary 30-55% Often used for selective removal of
H2S over CO2; lower regeneration

energy needs [1].

Diglycolamine (DGA) Primary 40-50% Effective for bulk CO2 removal and

in low-temperature conditions [1].
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Modern Applications and Research Directions

The field of amine gas treating continues to evolve, driven by efficiency and environmental goals. Current

research and advanced applications focus on [2] [1] [3]:

Emissions Control and Regulatory Compliance: Stricter environmental standards are pushing

plants to achieve higher removal efficiencies for H2S and CO2 [2].
Natural Gas Processing and Liquefaction (LNG): Removing acid gases is a critical step before

natural gas can be liquefied or transported via pipelines [2].
Hydrogen Production and Refining: Amine plants are used to purify gases in refineries and in the

production of hydrogen for cleaner fuels [2].
Carbon Capture and Storage (CCS): There is significant interest in using amines to capture CO2

from power plant flue gases. Research focuses on developing solvents with lower regeneration
energy demands [1].

Integration with Digital Technologies: Modern plants are increasingly using IoT sensors, AI-driven
analytics, and digital twins for predictive maintenance and process optimization [2].

Biogas Purification: Amine-based solutions are used to upgrade raw biogas (by removing CO2 and
H2S) to biomethane, increasing its calorific value and utility [3].

Experimental Protocol for an Amine Gas Treating
System

While triamylamine is not applicable, the following protocol outlines a general framework for designing

and assessing an amine gas treating system, which can be adapted for specific research on different amines.

This methodology integrates process simulation and data analysis [4].
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Define Design Basis

Build Process Simulation

Generate 'Clean' Data via Sensitivity Analysis

Create Data Pool with Plant Data

Develop & Validate Surrogate Models

Size Equipment & Estimate Costs (CAPEX) Assess Design & Predict Corrosion

Click to download full resolution via product page

Diagram 1: A data analysis-based framework for the design and assessment of a chemical process plant,

using an amine gas-treating unit as a case study [4].

Define Design Basis [4]

Gas Flow Rate: e.g., 0.28 MSm³/d of acid gas.

Amine Type and Concentration: e.g., 45% wt. MDEA.
Feed Gas Composition: Specify concentrations of H₂S, CO₂, and other components. e.g., 2.5%

H₂S, 5% CO₂.
Inlet Pressure: e.g., 5,585 kPag.

Product Specification: e.g., Sweet gas must contain <4 ppm H₂S.
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Build Process Simulation & Generate Data

Use commercial process simulation software (e.g., Aspen HYSYS, ChemCAD) to model the amine
treating process, which typically includes an absorber and a regenerator (stripper) with a reboiler [1]

[4].
Perform a sensitivity analysis by varying key operational parameters such as:

Amine concentration
Amine circulation rate

Reboiler duty
Record the effects on output variables, including:

H₂S and CO₂ composition in the sweet gas
Acid gas loading in the rich amine

Temperatures and fluid velocities in key streams [4]

Develop Surrogate Models

Combine the "clean" simulation data with real plant data (if available) to create a robust data pool.
Use machine learning techniques (e.g., multivariate adaptive regression splines - MARS, polynomial

regression) to build surrogate models.
These models predict critical outcomes like equipment duties, power requirements, and corrosion
rates based on the input operational parameters. Model selection should be based on statistical
metrics (p-values, R², F-statistics) [4].

Design Assessment & Equipment Sizing

Use the surrogate models to estimate the required heat transfer areas, power requirements, and
capital costs (CAPEX) for main equipment.

Assess the process design by evaluating the predicted operational envelope and corrosion rates at
critical locations to ensure safety, reliability, and longevity of the plant [4].

Key Takeaways for Researchers

Stick to Proven Amines: For any practical application or research in gas treating, focus on the well-

established amines like MEA, DEA, and MDEA.
Understand the Trade-offs: The choice of amine involves balancing factors such as reactivity,

selectivity, corrosion potential, and energy required for regeneration [1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://en.wikipedia.org/wiki/Amine_gas_treating
https://www.frontiersin.org/journals/chemical-engineering/articles/10.3389/fceng.2025.1490825/abstract
https://www.frontiersin.org/journals/chemical-engineering/articles/10.3389/fceng.2025.1490825/abstract
https://www.frontiersin.org/journals/chemical-engineering/articles/10.3389/fceng.2025.1490825/abstract
https://www.frontiersin.org/journals/chemical-engineering/articles/10.3389/fceng.2025.1490825/abstract
https://en.wikipedia.org/wiki/Amine_gas_treating
https://www.smolecule.com/products/s702404?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Leverage Modern Methods: Incorporating data analysis and machine learning with traditional

process simulation can enhance the design and operational assessment of these systems [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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